Cas no 2763999-93-3 (2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2763999-93-3
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 6380107
• PubChem ID: 165981293
• Update Time: 2025-10-28

2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763999-93-3
• EN300-37342887
• 2-cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C12H10N2O4/c1-2-5-18-12(17)14-9-3-4-10(11(15)16)8(6-9)7-13/h2-4,6H,1,5H2,(H,14,17)(H,15,16)
• InChI Key： PIEXKJCMTPUROH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(C(=O)O)=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Recent Advances in the Study of 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2763999-93-3)

2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2763999-93-3) is a chemically synthesized compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano and carbamate functional groups, has shown potential in various applications, including drug development and material science. The unique structural features of this molecule make it a promising candidate for further investigation, particularly in the context of targeted drug delivery and enzyme inhibition.

Recent studies have focused on the synthesis and characterization of 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, with an emphasis on its reactivity and stability under physiological conditions. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the molecular structure and purity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity with various biological targets, providing insights into its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to act as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, derivatives of 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid have been explored for their anti-inflammatory and anticancer activities. Preliminary in vitro studies have demonstrated promising results, with some derivatives exhibiting significant inhibition of cancer cell proliferation. These findings underscore the compound's potential as a scaffold for the development of novel therapeutics.

In the context of material science, 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid has been investigated for its role in the design of smart polymers and hydrogels. The presence of the acrylate moiety in the molecule allows for its incorporation into polymer networks through radical polymerization, enabling the creation of materials with tunable properties. Such materials have potential applications in drug delivery systems and tissue engineering, where controlled release and biocompatibility are critical factors.

Despite these advancements, challenges remain in the optimization of the compound's synthesis and its scalability for industrial applications. Researchers are actively working on improving the yield and purity of 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid through innovative catalytic methods and green chemistry approaches. Furthermore, ongoing studies are aimed at elucidating the compound's mechanism of action at the molecular level, which will be crucial for its translation into clinical settings.

In conclusion, 2-Cyano-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS: 2763999-93-3) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for further investigation. As research progresses, this compound is expected to play a significant role in the development of new therapeutic agents and advanced materials, contributing to the advancement of the chemical and biomedical sciences.